Cas no 1207166-75-3 (Ethyl 4-(benzylamino)-2-oxobicyclo[2.2.2]octane-1-carboxylate)

• Product Name: Ethyl 4-(benzylamino)-2-oxobicyclo[2.2.2]octane-1-carboxylate
• CAS No: 1207166-75-3
• MF: C₁₈H₂₃NO₃
• MW: 301.380125284195
• MDL: MFCD28137982
• CID: 2136439
• Update Time: 2025-06-09

Ethyl 4-(benzylamino)-2-oxobicyclo[2.2.2]octane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(benzylamino)-2-oxobicyclo[2.2.2]octane-1-carboxylate
• 4-(Benzylamino)-2-oxobicyclo[2.2.2]octane-1-carboxylic acid ethyl ester
• GMTQKFLEBSRAAG-UHFFFAOYSA-N
• 4-(benzylamino)-2-oxobicyclo-[2.2.2]octane-1-carboxylic acid ethyl ester
• Ethyl 4-(benzylamino)-2-oxobicyclo[2.2.2]octane-1-carboxylate

• MDL： MFCD28137982
• Inchi： 1S/C18H23NO3/c1-2-22-16(21)18-10-8-17(9-11-18,12-15(18)20)19-13-14-6-4-3-5-7-14/h3-7,19H,2,8-13H2,1H3
• InChI Key： GMTQKFLEBSRAAG-UHFFFAOYSA-N
• SMILES： O=C1CC2(CCC1(C(=O)OCC)CC2)NCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 432
• Topological Polar Surface Area: 55.4

Additional information on Ethyl 4-(benzylamino)-2-oxobicyclo[2.2.2]octane-1-carboxylate

Comprehensive Overview of Ethyl 4-(benzylamino)-2-oxobicyclo[2.2.2]octane-1-carboxylate (CAS No. 1207166-75-3)

Ethyl 4-(benzylamino)-2-oxobicyclo[2.2.2]octane-1-carboxylate (CAS No. 1207166-75-3) is a specialized bicyclic organic compound with a unique molecular structure. This compound has garnered significant attention in pharmaceutical and chemical research due to its potential applications in drug discovery and material science. The bicyclo[2.2.2]octane scaffold, a key feature of this molecule, is known for its rigidity and stability, making it an attractive building block for designing novel bioactive molecules.

Researchers are increasingly interested in Ethyl 4-(benzylamino)-2-oxobicyclo[2.2.2]octane-1-carboxylate due to its potential role in addressing modern healthcare challenges. With the growing demand for innovative treatments for neurological disorders and chronic diseases, compounds like this are being explored for their ability to modulate biological targets. The presence of both benzylamino and ester functional groups in its structure allows for diverse chemical modifications, enabling the development of derivatives with tailored properties.

The synthesis and characterization of CAS No. 1207166-75-3 have been subjects of recent scientific investigations. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm its structure and purity. These studies are crucial for ensuring the reproducibility of research involving this compound, a topic frequently searched by scientists in online databases and AI-powered research tools.

In the context of green chemistry and sustainable development, Ethyl 4-(benzylamino)-2-oxobicyclo[2.2.2]octane-1-carboxylate presents interesting opportunities. Researchers are exploring eco-friendly synthetic routes for its production, addressing common queries about "sustainable synthesis of complex organic molecules." The compound's potential applications in biodegradable materials and environmentally benign chemical processes align with current trends in green technology.

From a pharmaceutical perspective, the bicyclic core structure of this compound shows promise in drug design. Computational chemistry and molecular docking studies suggest that derivatives of CAS 1207166-75-3 might interact with various biological targets, making it relevant to searches about "computer-aided drug design" and "structure-activity relationships." These computational approaches help predict the compound's behavior before costly laboratory experiments are conducted.

The stability and storage conditions of Ethyl 4-(benzylamino)-2-oxobicyclo[2.2.2]octane-1-carboxylate are frequently discussed topics among chemical professionals. Proper handling under inert atmosphere and storage at controlled temperatures are recommended to maintain its integrity, addressing common concerns about "chemical compound stability" found in search engine queries. These practical considerations are essential for researchers working with this specialized material.

Recent patent literature reveals growing intellectual property activity surrounding derivatives of 1207166-75-3, particularly in areas of medicinal chemistry and material science. This trend reflects the compound's potential commercial value and answers frequent questions about "emerging chemical entities in drug development." The benzylamino moiety in particular has been identified as a versatile handle for further chemical modifications.

Analytical methods for Ethyl 4-(benzylamino)-2-oxobicyclo[2.2.2]octane-1-carboxylate have been refined to meet modern quality control standards. High-performance liquid chromatography (HPLC) and chiral separation techniques have been developed for this compound, responding to the increasing demand for "purity analysis of complex organic molecules" in pharmaceutical research. These methods ensure the compound meets the stringent requirements for biological testing.

The future research directions for CAS No. 1207166-75-3 appear promising, with potential applications extending beyond traditional chemistry. Investigations into its use in advanced materials, such as organic semiconductors or liquid crystals, are beginning to emerge. These developments align with current interests in "functional organic materials" and "molecular electronics," topics frequently explored in scientific literature and online searches.

In conclusion, Ethyl 4-(benzylamino)-2-oxobicyclo[2.2.2]octane-1-carboxylate represents an intriguing subject of study at the intersection of organic chemistry, pharmaceutical research, and materials science. Its unique structural features and versatile chemistry continue to inspire innovative applications, making it a compound worth watching in coming years as research progresses and new discoveries are made.